Explore by Category Vitamin Standards

Calcifediol monohydrate

Calcifediol, a chemical compound, is a crucial component in scientific research. It plays a significant role in studying various aspects, such as bone health and vitamin D metabolism. Its versatile applications make Calcifediol a valuable material for advancing scientific knowledge.

CAS No.:63283-36-3

Molecular Formula:C27H46O3

Molecular Weight:418.7 g/mol

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gamma-Tocotrienol

Gamma-Tocotrienol, a chemical compound found in vitamin E, possesses immense potential for scientific research. Its unique properties make it a promising candidate for various applications, ranging from cancer studies to neuroprotection. Explore the wonders of gamma-Tocotrienol in advancing scientific discoveries.

CAS No.:14101-61-2

Molecular Formula:C28H42O2

Molecular Weight:410.6 g/mol

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Lutein

Lutein, a chemical compound abundant in plants, is widely known for its antioxidant properties. It holds great potential in scientific research, particularly in the field of vision health. Studies explore lutein's role in preventing age-related macular degeneration and cataracts. Its application also extends to investigating its impact on cognitive function and cardiovascular health. This versatile compound continues to intrigue researchers worldwide.

CAS No.:127-40-2

Molecular Formula:C40H56O2

Molecular Weight:568.9 g/mol

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VITAMIN K1

Phytomenadione, a chemical compound, holds immense potential in scientific research. With its diverse applications, this compound serves as a vital tool for studying various biological processes. From investigating blood clotting mechanisms to exploring vitamin K functions, Phytomenadione truly revolutionizes scientific studies.

CAS No.:84-80-0

Molecular Formula:C31H46O2

Molecular Weight:450.7 g/mol

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Calcium pantothenate

Calcium pantothenate, a vital chemical compound, plays a crucial role in scientific research. Known for its diverse applications, it is utilized in numerous fields like biochemistry, pharmaceuticals, and nutrition. Its significance arises from its involvement in energy metabolism and cell growth regulation. Scientists rely on calcium pantothenate to conduct groundbreaking studies and advance our understanding of various biological processes.

CAS No.:137-08-6

Molecular Formula:C18H32CaN2O10

Molecular Weight:476.5 g/mol

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Retinyl acetate

Retinyl acetate, a chemical compound derived from vitamin A, is widely used in scientific research. Its diverse applications range from studying cellular processes to developing pharmaceuticals. With its multifaceted properties, retinyl acetate proves to be a valuable tool for advancing scientific knowledge.

CAS No.:127-47-9

Molecular Formula:C22H32O2

Molecular Weight:328.5 g/mol

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